Cas no 2172232-30-1 (tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2172232-30-1
• MF: C₁₅H₂₆FNO₄S
• MW: 335.434647083282
• CID: 6264490
• PubChem ID: 165735738
• Update Time: 2025-07-16

tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate
• EN300-1577447
• 2172232-30-1
• tert-butyl 8-[(fluorosulfonyl)methyl]-7-azaspiro[4.5]decane-7-carboxylate

• Inchi： 1S/C15H26FNO4S/c1-14(2,3)21-13(18)17-11-15(7-4-5-8-15)9-6-12(17)10-22(16,19)20/h12H,4-11H2,1-3H3
• InChI Key： IXRIPZDWUDHACG-UHFFFAOYSA-N
• SMILES： S(CC1CCC2(CN1C(=O)OC(C)(C)C)CCCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 335.15665765g/mol
• Monoisotopic Mass: 335.15665765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate

Professional Introduction to Tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate (CAS No. 2172232-30-1)

Tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2172232-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the spirocyclic class of molecules, characterized by a rigid bicyclic structure that often enhances biological activity and stability. The presence of both a fluorosulfonyl group and an azaspiro framework makes it a promising candidate for further exploration in drug discovery and development.

The fluorosulfonyl moiety is a critical feature of this compound, contributing to its reactivity and potential biological effects. Fluorosulfonates are known for their ability to modulate enzyme activity and interact with biological targets in a distinct manner compared to traditional sulfonamides or carboxylates. This unique interaction profile has been leveraged in the design of novel therapeutic agents targeting various diseases, including inflammatory disorders and infectious diseases. Recent studies have highlighted the role of fluorosulfonyl compounds in inhibiting key enzymes involved in pathogenic processes, making them valuable scaffolds for medicinal chemists.

The azaspiro4.5decane core of the molecule provides additional structural rigidity, which is often desirable in drug candidates as it can improve pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. Spirocyclic compounds have been extensively studied for their potential applications in pharmaceuticals due to their ability to adopt stable conformations that can optimize interactions with biological targets. The azaspiro scaffold, in particular, has shown promise in the development of central nervous system (CNS) drugs, where its rigid structure can enhance blood-brain barrier penetration.

One of the most compelling aspects of Tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate is its versatility as a synthetic intermediate. The tert-butyl ester group at the carboxyl position allows for facile modification through hydrolysis or transesterification reactions, enabling the synthesis of a wide range of derivatives with tailored biological activities. This flexibility has made it a valuable building block in the development of novel compounds targeting various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound interacts with biological targets. These studies have revealed that the combination of the fluorosulfonyl and azaspiro moieties can create multiple binding pockets on biological targets, leading to potent and selective inhibition. Such insights have guided the optimization of lead compounds towards higher efficacy and reduced off-target effects.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their unique chemical properties and potential therapeutic benefits. Tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate exemplifies this trend by integrating multiple functional groups that enhance both potency and selectivity. Its potential applications span across multiple therapeutic areas, including oncology, inflammation, and neurology, where its structural features make it well-suited for modulating complex biological pathways.

In conclusion, Tert-butyl 8-(fluorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate (CAS No. 2172232-30-1) represents a significant advancement in medicinal chemistry due to its innovative structure and functional properties. The integration of a fluorosulfonyl group with an azaspiro scaffold provides a versatile platform for drug discovery, offering opportunities to develop novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.